Cas no 13559-66-5 (1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime)
13559-66-5 structure
Product Name:1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime
CAS No:13559-66-5
MF:C10H17NO
MW:167.248082876205
MDL:MFCD00210161
CID:178688
PubChem ID:5908504
Update Time:2025-04-19
1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime Chemical and Physical Properties
Names and Identifiers
-
- 1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime
- Bicyclo[2.2.1]heptan-2-one,1,7,7-trimethyl-, oxime
- d-Camphoroxime
- 2-Camphanone oxime
- bornan-2-one oxime
- Camphor, d-oxime
- Camphor, oxime
- DL-Camphor oxime
- Kampferoxim
- NSC 193372
- AKOS 92216
- AURORA KA-474
- 2-NORBORNYEOXIME
- 2-bornanone,oxime
- 2-camphanoneoxime
- LABOTEST-BB LT00054586
- J-016924
- 2-Bornanone oxime
- Camphor, oxime, (1R)-
- 1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime, (R)-
- Bicyclo(2.2.1)heptan-2-one, 1,7,7-trimethyl-, oxime, (+/-)-
- Campheroxim
- (1)-1,7,7-Trimethylbicyclo(2.2.1)heptan-2-one oxime
- OVFDEGGJFJECAT-DHZHZOJOSA-N
- 2-BORNANONE, OXIME
- NCGC00270847-02
- (+)-Camphor oxime
- AKOS022088371
- NSC-193372
- (NE)-N-(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanylidene)hydroxylamine
- MFCD00210161
- WLN: L55 A CYTJ A1 A1 B1 CUNQ
- MS-22029
- EN300-06062
- 13559-66-5
- 36065-15-3
- N-{1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene}hydroxylamine
- AB01209869-01
- Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, oxime
- Bicyclo(2.2.1)heptan-2-one, 1,7,7-trimethyl-, oxime
- N-[(2E)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ylidene]hydroxylamine
- 2792-42-9
- Camphoroxime
- (2E)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime
- Camphor, oxime (VAN)
- Bicyclo(2.2.1)heptan-2-one, 2,7,7-trimethyl-, oxime
- BRN 1865232
- CCG-48017
- NSC193372
- Camphor oxime
- D-Camphor oxime
- (1R)-Camphor oxime
- (E)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-one oxime
- Z56755719
- SR-01000637593-1
- (1S)-1,7,7-Trimethylbicyclo(2.2.1)heptan-2-one oxime
- CS-0356843
- 37939-80-3
- DTXSID501220090
- HMS547G06
- Bicyclo[2.2.1]heptan-2-one,7,7-trimethyl-, oxime
- CS-0118002
- AKOS003271922
- AB01209869-04
- EINECS 236-945-2
- SCHEMBL10957835
- AI3-19975
- EINECS 242-491-6
- EINECS 252-858-2
- Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, oxime, (1R)-
-
- MDL: MFCD00210161
- Inchi: 1S/C10H17NO/c1-9(2)7-4-5-10(9,3)8(6-7)11-12/h7,12H,4-6H2,1-3H3/b11-8+
- InChI Key: OVFDEGGJFJECAT-DHZHZOJOSA-N
- SMILES: O/N=C1\CC2CCC\1(C)C2(C)C
Computed Properties
- Exact Mass: 167.13111
- Monoisotopic Mass: 167.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.4
- Topological Polar Surface Area: 32.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.14g/cm3
- Melting Point: 110 °C
- Boiling Point: 243ºC at 760mmHg
- Flash Point: 136.5ºC
- Refractive Index: 1.568
- PSA: 32.59
- LogP: 2.66280
- Solubility: Not determined
1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB224157-25 g |
1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime, 95%; . |
13559-66-5 | 95% | 25g |
€123.30 | 2023-05-20 | |
| abcr | AB224157-25g |
1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime, 95%; . |
13559-66-5 | 95% | 25g |
€137.00 | 2025-02-14 |
1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime Related Literature
-
1. Order–disorder phenomena. Part 2.—Order–disorder phase equilibria in D- and L-systems of camphor and related compoundsChodziwadziwa C. Mjojo J. Chem. Soc. Faraday Trans. 2 1979 75 692
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2. Studies on the preparation of camphorylidene derivatives of α-amino acidsDavid L. Gamble,William P. Hems,Brian Ridge J. Chem. Soc. Perkin Trans. 1 2001 248
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3. Photoinduced molecular transformations. Part 119. Photochemical nitrogen insertion into bicyclo[2.2.1]heptanones; the photochemistry of oximes of (+)-fenchone and (+)-camphorHiroshi Suginome,Kenji Furukawa,Kazuhiko Orito J. Chem. Soc. Perkin Trans. 1 1991 917
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4. Action of red light on solid (–)-2-chloro-2-nitrosocamphane: nuclear and electron paramagnetic resonance studies, reaction products, and solid-state photolysis reaction mechanismsNesreen N. Majeed,Gordon S. MacDougall,Andrew L. Porte,Ian H. Sadler J. Chem. Soc. Perkin Trans. 2 1988 1027
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B. C. Gilbert,R. O. C. Norman J. Chem. Soc. B 1966 86
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